BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(2-Aminoethyl)glycine: A Comprehensive
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(2-Aminoethyl)glycine

Cat. No.: B554895

For Researchers, Scientists, and Drug Development Professionals

N-(2-Aminoethyl)glycine, also known as EDG or 2-(2-aminoethylamino)acetic acid, is a
synthetic amino acid derivative that has garnered significant interest in various scientific fields.
[1][2][3] Its unique structure, featuring both a primary and a secondary amine group as well as
a carboxylic acid, imparts it with versatile chemical properties. This guide provides an in-depth
look at its chemical structure, physicochemical properties, synthesis, and its pivotal role in the
development of peptide nucleic acids (PNAs).

Chemical Structure and Formula

N-(2-Aminoethyl)glycine is a non-proteinogenic amino acid.[1] Its structure consists of a
glycine backbone where one of the alpha-hydrogen atoms is substituted with an aminoethyl

group.

Chemical Formula: CaH10N202[1][2][4]

IUPAC Name: 2-(2-aminoethylamino)acetic acid[5][6]
SMILES: NCCNCC(0)=0I[5]

INChl Key: PIINGYXNCHTJTF-UHFFFAOY SA-N[5]
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Caption: Chemical structure of N-(2-Aminoethyl)glycine.

Physicochemical Properties

A summary of the key physicochemical properties of N-(2-Aminoethyl)glycine is presented in
the table below. These properties are crucial for its handling, formulation, and application in
various experimental settings.

Property Value Reference
Molecular Weight 118.13 g/mol [1][4][6]
Appearance White to off-white solid/powder  [1]
Melting Point 141-147 °C [51[7]
Boiling Point 290 °C (decomposes) [1]
Water Solubility SoILfb.Ie, may result in faint 1]

turbidity
Vapor Pressure 0.000524 mmHg at 25°C [1]
CAS Number 24123-14-6 [1][21[3]

Experimental Protocols
Synthesis of N-(2-Aminoethyl)glycine

A common method for the synthesis of N-(2-Aminoethyl)glycine involves the reaction of
ethylenediamine with a halogenated acetic acid, such as chloroacetic acid. The following
protocol is based on descriptions found in the chemical literature.
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Materials:

o Ethylenediamine

e Chloroacetic acid

e Dimethyl sulfoxide (DMSO)
Procedure:

« Under room temperature conditions, chloroacetic acid is added to an excess of
ethylenediamine.

e The reaction mixture is stirred overnight to allow for the completion of the nucleophilic
substitution reaction.

¢ Following the reaction, the excess, unreacted ethylenediamine is removed via vacuum
distillation.

e The resulting crude product, a faint yellow solid, is then purified by recrystallization from
dimethyl sulfoxide (DMSO).

e The purified crystals of N-(2-Aminoethyl)glycine are collected and dried.

Role in Peptide Nucleic Acids (PNAS)

N-(2-Aminoethyl)glycine is a fundamental building block for the synthesis of peptide nucleic
acids (PNAs). PNAs are synthetic analogs of DNA and RNA where the sugar-phosphate
backbone is replaced by a repeating N-(2-aminoethyl)glycine unit. The nucleobases are
attached to this backbone via a methylene carbonyl linker. This modification results in an
uncharged backbone, which contributes to stronger and more specific binding to
complementary DNA and RNA sequences compared to natural nucleic acids.

The polymerization of N-(2-aminoethyl)glycine monomers with attached nucleobases forms
the PNA backbone, a critical process in the synthesis of these valuable research and
diagnostic tools. The production of N-(2-aminoethyl)glycine by cyanobacteria has led to the
hypothesis that it may have played a role as a backbone for primordial genetic molecules in the
pre-RNA world.
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Caption: Formation of a Peptide Nucleic Acid (PNA) backbone from N-(2-Aminoethyl)glycine
monomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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